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Introduction

2-Pentenenitrile (CsH7N) is an unsaturated nitrile of significant interest in organic synthesis. It
serves as a versatile intermediate in the production of various chemical products and bioactive
substances.[1] The molecule exists as two geometric isomers, cis-(Z)-2-pentenenitrile and
trans-(E)-2-pentenenitrile, owing to the carbon-carbon double bond. The physical properties of
these isomers, particularly boiling point and vapor pressure, are critical parameters for
designing and optimizing large-scale purification processes such as distillation.[1][2] An
accurate understanding of these properties is fundamental for efficient separation, process
modeling, and ensuring the purity of final products. This guide provides a comprehensive
overview of the boiling point and vapor pressure of 2-pentenenitrile, including experimental
data and detailed methodologies for their determination.

Quantitative Physicochemical Data

The boiling point and vapor pressure of 2-pentenenitrile are influenced by its isomeric form.
The following tables summarize the available experimental data.

Boiling Point

The boiling point is the temperature at which a liquid's vapor pressure equals the external
pressure. Data varies between the specific cis isomer and technical grade mixtures, which
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often contain a high percentage of the trans isomer.

Compound/Mixture

Boiling Point (°C)

Pressure (mmHg)

Citation

2-Pentenenitrile

N , 112.2 760 [3]
(unspecified/technical)
2-Pentenenitrile
N 112 760 [4][5]
(unspecified)
cis-(2)-2-
o 127 - 128 766 [2][6]
Pentenenitrile
cis-(2)-2- N
127 Not Specified [7]

Pentenenitrile

Vapor Pressure

Vapor pressure is a measure of a substance's volatility. The data below has been compiled

from various sources and a dedicated study measuring vapor pressure over a range of

temperatures.[1]

Vapor Pressure

Compound/Mixture  Temperature (°C) Citation
(mmHg)

2-Pentenenitrile 25 6 [3]

2-Pentenenitrile 25 22.2 [41[5]

2-Pentenenitrile 50 46 [8]

2-Pentenenitrile 50 110 [3]

2-Pentenenitrile 70 134 [3]

A comprehensive study measured the saturated vapor pressure of 2-pentenenitrile from 298.5
K (25.35 °C) to 401.4 K (128.25 °C) and successfully correlated the data using the Antoine
equation with an average relative deviation of 0.92%.[1]
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Experimental Protocols

The determination of boiling point and vapor pressure requires precise experimental control.
The following sections describe generalized methodologies based on established laboratory
techniques.

Boiling Point Determination (Thiele Tube Method)

This method is a common and efficient technique for determining the boiling point of a small
quantity of liquid.[9] The principle relies on observing the temperature at which the vapor
pressure of the sample equals the atmospheric pressure.[9]

Methodology:

o Sample Preparation: A small test tube is filled to about half-full with the 2-pentenenitrile
sample.

o Capillary Tube Insertion: A capillary tube, sealed at one end, is inverted and placed into the
sample test tube with the open end down.

e Apparatus Assembly: The sample tube is attached to a thermometer using a rubber band,
ensuring the sample is aligned with the thermometer bulb. This assembly is then inserted
into a Thiele tube containing a high-boiling-point oil (e.g., mineral oil).

e Heating: The side arm of the Thiele tube is gently and continuously heated with a burner.
This design ensures uniform heat circulation.[9][10]

o Observation: As the temperature rises, air trapped in the capillary tube will be expelled, seen
as a slow stream of bubbles.[9] Upon reaching the boiling point, the sample's vapor will
displace the remaining air, resulting in a rapid and continuous stream of bubbles.

o Temperature Reading: The heat source is removed once a vigorous stream of bubbles is
observed. As the apparatus cools, the bubbling will slow and stop. The boiling point is the
temperature at which the liquid just begins to be drawn back into the capillary tube.[9] At this
moment, the vapor pressure inside the capillary equals the external atmospheric pressure.
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Caption: Workflow for Boiling Point Determination (Thiele Tube).

Vapor Pressure Measurement (Static Apparatus)

The vapor pressure of a pure substance at a given temperature can be determined using a
static apparatus. This method involves measuring the pressure of the vapor in equilibrium with
its liquid phase in a closed system at a controlled temperature.[1]

Methodology:

o Apparatus Preparation: A three-necked flask serves as the main test vessel. The system also
includes a temperature sensor (e.g., a precision thermometer or thermocouple), a pressure
transducer, and a connection to a vacuum pump. The entire system must be checked for
airtightness before use.[1]

o Sample Loading: The 2-pentenenitrile sample is loaded into the flask. The system is then
degassed to remove any dissolved air or volatile impurities by freezing the sample,
evacuating the headspace, and then thawing the sample. This cycle is repeated several
times.

o Heating and Equilibration: The flask is placed in a thermostatically controlled bath or heated
by an electric heater. The liquid is stirred continuously to ensure uniform temperature
distribution and promote equilibrium between the liquid and vapor phases.

o Data Acquisition: Once the system reaches thermal equilibrium at a set temperature, the
pressure of the vapor phase is recorded using the pressure transducer.
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o Data Collection: This process is repeated at various temperatures to obtain a set of vapor
pressure data points over a desired temperature range.[1] The collected data (P vs. T) can
then be fitted to a vapor pressure model, such as the Antoine equation, for interpolation and

process design.[1]
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Caption: Workflow for Vapor Pressure Measurement (Static Apparatus).
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Data Correlation and Application

For practical engineering applications, experimental vapor pressure data is often correlated
with semi-empirical equations. The Antoine equation is a widely used model for this purpose.

Antoine Equation: logio(P) =A- (B /(T + C))

Where:

e P is the vapor pressure

e Tis the temperature

e A, B, and C are substance-specific constants derived from experimental data.

This correlation allows for the accurate calculation of vapor pressure at temperatures where
experimental data is not available, which is invaluable for the design of separation and

purification equipment.[1]
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Caption: Logic for Vapor Pressure Data Correlation.

Conclusion

The boiling point and vapor pressure of 2-pentenenitrile are essential physical properties for
its industrial handling and purification. The available data indicates a notable difference in the
boiling point between the cis isomer and technical grade mixtures, highlighting the importance
of isomeric composition in separation processes. The methodologies described provide a
framework for the accurate determination of these properties, and the use of correlative
equations like the Antoine model enables the practical application of this data in chemical
engineering design and process optimization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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